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Compound of Interest

Compound Name: Silane, 1-cyclohexen-1-yltrimethyl-

Cat. No.: B100276 Get Quote

Technical Support Center: (1-Cyclohexen-1-
yl)trimethylsilane
Disclaimer: The following information is a summary of publicly available safety data for (1-

Cyclohexenyloxy)trimethylsilane, CAS No. 6651-36-1, and is intended for informational

purposes only. It is not a substitute for a comprehensive Safety Data Sheet (SDS). Always

consult the specific SDS for the product you are using and follow all institutional and regulatory

safety guidelines.

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for the safe handling and storage of (1-cyclohexen-1-yl)trimethylsilane, a common

reagent in organic synthesis.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with (1-cyclohexen-1-yl)trimethylsilane?

A1: (1-cyclohexen-1-yl)trimethylsilane is a flammable liquid and vapor.[1][2][3] It can also cause

serious eye irritation.[3] Inhalation of vapors or mist may cause respiratory tract irritation, and

prolonged skin contact may cause irritation.[2][3]

Q2: What are the recommended storage conditions for this reagent?
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A2: Store in a tightly closed container in a cool, dry, and well-ventilated area.[2][3][4] Keep

away from heat, sparks, open flames, and other ignition sources.[2][3] This material is sensitive

to moisture and should be stored under an inert atmosphere.[2][3][5] A refrigerator is a suitable

storage location.[5]

Q3: What materials are incompatible with (1-cyclohexen-1-yl)trimethylsilane?

A3: Avoid contact with water, moisture, and strong oxidizing agents.[2][3] Exposure to moisture

can lead to decomposition of the compound.

Q4: What should I do in case of a spill?

A4: In the event of a spill, immediately remove all sources of ignition.[4] Absorb the spill with an

inert material (e.g., sand, silica gel) and place it in a suitable, closed container for disposal.[4]

Ensure adequate ventilation. Use non-sparking tools and explosion-proof equipment during

cleanup.[4][6] Avoid breathing vapors and prevent the material from entering drains.[4][6]

Q5: What personal protective equipment (PPE) should be worn when handling this compound?

A5: Always wear appropriate personal protective equipment, including chemical-resistant

gloves, safety goggles or a face shield, and a lab coat.[2][4] Work in a well-ventilated area,

preferably in a chemical fume hood, to avoid inhaling vapors.[2][3] For larger quantities or in

situations with inadequate ventilation, respiratory protection may be necessary.[2]

Troubleshooting Guides
Issue 1: The reagent appears cloudy or has formed a precipitate.

Possible Cause: Exposure to moisture or air, leading to hydrolysis of the silyl enol ether.

Solution: Discard the reagent according to your institution's hazardous waste disposal

procedures. To prevent this in the future, ensure the reagent is stored under an inert

atmosphere (e.g., argon or nitrogen) and that all glassware is thoroughly dried before use.

Use anhydrous solvents and proper inert atmosphere techniques during your experiment.

Issue 2: Inconsistent reaction yields or the presence of byproducts.

Possible Cause: The reagent may have degraded due to improper storage or handling.
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Solution: Verify the purity of the reagent before use, for example, by NMR spectroscopy. If

degradation is suspected, it is best to use a fresh bottle of the reagent. Ensure that all

reaction conditions are strictly anhydrous.

Issue 3: A strong, irritating odor is noticeable in the lab.

Possible Cause: A leak in the storage container or a spill.

Solution: Immediately check the container for any leaks. If a leak is found, transfer the

reagent to a new, appropriate container under an inert atmosphere. If a spill has occurred,

follow the spill cleanup procedures outlined in the FAQs. Ensure the ventilation in the

laboratory is functioning correctly.

Quantitative Data Summary
Property Value References

CAS Number 6651-36-1 [1][3][7]

Molecular Formula C9H18OSi [1][3]

Molecular Weight 170.32 g/mol [1][5]

Boiling Point 64-65 °C at 15 mm Hg [7]

Density 0.875 g/mL at 25 °C [7]

Refractive Index n20/D 1.447 [7]

Flash Point Flammable liquid and vapor [1][3]

Experimental Workflow and Safety Precautions
Below is a generalized workflow for using (1-cyclohexen-1-yl)trimethylsilane in a chemical

reaction, emphasizing the key safety and handling steps.
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Preparation

Reaction

Workup & Cleanup

Storage

Don appropriate PPE:
- Safety Goggles

- Lab Coat
- Chemical-Resistant Gloves

Work in a certified
chemical fume hood

Ensure all glassware
is oven-dried and cooled

under inert gas

Allow reagent to warm
to room temperature

before opening

Establish an inert
atmosphere (N2 or Ar)
in the reaction vessel

Proceed to reaction

Transfer reagent using a
dry syringe or cannula

Perform the reaction
under inert conditions

Quench any remaining
reactive materials

(if applicable)

After reaction completion

Dispose of all chemical
waste in designated

containers

Clean glassware
thoroughly

Seal the reagent bottle
tightly under inert gas

After experiment

Store in a cool, dry,
and well-ventilated area

away from ignition sources

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100276?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazards

Control Measures

Flammable Liquid Store away from ignition sources

Use non-sparking tools

Eye Irritant Wear safety goggles/face shield

Wear chemical-resistant glovesRespiratory Irritant

Use in a chemical fume hoodMoisture Sensitive

Store under inert atmosphere

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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